Cas no 2172231-67-1 (5-{(5-chlorofuran-2-yl)methylsulfanyl}thiophene-2-carbaldehyde)

• Product Name: 5-{(5-chlorofuran-2-yl)methylsulfanyl}thiophene-2-carbaldehyde
• CAS No: 2172231-67-1
• MF: C₁₀H₇ClO₂S₂
• MW: 258.744379281998
• CID: 6181256
• PubChem ID: 165522027
• Update Time: 2025-05-20

5-{(5-chlorofuran-2-yl)methylsulfanyl}thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-{(5-chlorofuran-2-yl)methylsulfanyl}thiophene-2-carbaldehyde
• 2172231-67-1
• EN300-1290089
• 5-{[(5-chlorofuran-2-yl)methyl]sulfanyl}thiophene-2-carbaldehyde

• Inchi： 1S/C10H7ClO2S2/c11-9-3-1-7(13-9)6-14-10-4-2-8(5-12)15-10/h1-5H,6H2
• InChI Key： PQKHSFLUEHBELF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSC2=CC=C(C=O)S2)O1

Computed Properties

• Exact Mass: 257.9575995g/mol
• Monoisotopic Mass: 257.9575995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.8Ų

Additional information on 5-{(5-chlorofuran-2-yl)methylsulfanyl}thiophene-2-carbaldehyde

5-{(5-Chlorofuran-2-yl)methylsulfanyl}thiophene-2-carbaldehyde

The compound with CAS No. 2172231-67-1, known as 5-{(5-chlorofuran-2-yl)methylsulfanyl}thiophene-2-carbaldehyde, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a thiophene ring substituted with a carbaldehyde group and a methylsulfanyl group attached to a chlorofuran moiety. The combination of these functional groups makes this compound a promising candidate for various applications, particularly in drug discovery and advanced material synthesis.

Recent studies have highlighted the potential of 5-{(5-chlorofuran-2-yl)methylsulfanyl}thiophene-2-carbaldehyde in the development of novel therapeutic agents. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, investigations into its anti-inflammatory and antioxidant properties have shown promising results, suggesting its potential use in treating conditions like neurodegenerative diseases and cardiovascular disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the thiophene ring, the introduction of the methylsulfanyl group, and the substitution with the chlorofuran moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process, making it more efficient and scalable for industrial applications.

In terms of structural characterization, 5-{(5-chlorofuran-2-yl)methylsulfanyl}thiophene-2-carbaldehyde has been thoroughly analyzed using modern spectroscopic methods. Nuclear magnetic resonance (NMR) spectroscopy has provided detailed insights into its molecular conformation, while mass spectrometry has confirmed its molecular weight and elemental composition. These analyses are crucial for verifying the compound's identity and ensuring its quality for downstream applications.

One of the most exciting developments involving this compound is its application in materials science. Researchers have investigated its ability to form self-assembled monolayers (SAMs) on various substrates, which could be utilized in the creation of advanced sensors and electronic devices. The unique electronic properties of the thiophene ring and the substituent groups make this compound an ideal candidate for such applications.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the electronic structure of 5-{(5-chlorofuran-2-yl)methylsulfanyl}thiophene-2-carbaldehyde with unprecedented accuracy. These models have provided valuable insights into its reactivity and stability under different conditions, paving the way for further experimental studies.

In conclusion, 5-{(5-chlorofuran-2-yl)methylsulfanyl}thiophene-2-carbaldehyde is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in the development of new drugs and advanced materials. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.